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Introduction

Sec-butyl acetate (s-butyl acetate), with the CAS number 105-46-4, is a colorless, flammable

liquid characterized by a pleasant, fruity odor.[1] It is an ester of acetic acid and sec-butanol,

making it one of the four isomers of butyl acetate. Its favorable properties, including moderate

volatility, good solvency for a range of resins, and a favorable toxicological profile, have

established it as a versatile and crucial solvent and chemical intermediate across numerous

industries.[2][3] This technical guide provides a comprehensive review of the primary

applications of sec-butyl acetate, supported by quantitative data, detailed experimental

protocols, and process visualizations for researchers, scientists, and professionals in drug

development.

Core Applications of Sec-Butyl Acetate
Sec-butyl acetate's utility is widespread, with its primary function being an exceptional solvent.

[4] Its ability to dissolve a wide array of synthetic and natural resins makes it invaluable in the

formulation of coatings, inks, adhesives, and lacquers.[4][5] Furthermore, it serves as a

significant chemical intermediate in organic synthesis and as an extraction solvent in the

pharmaceutical industry.[6]

Coatings and Lacquers
The coatings industry is a major consumer of sec-butyl acetate. It is frequently used as a

solvent in the production of nitrocellulose lacquers, acrylic paints, polyurethane paints, and
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enamels.[4][5] Its moderate evaporation rate allows for controlled drying, which helps in the

formation of a smooth, uniform, and high-gloss finish, minimizing common defects like blushing

or poor film flow.[2][3] In metallic paints, sec-butyl acetate is used to dissolve cellulose acetate

butyrate, typically creating solutions of 15% to 20%.[4] It is often considered a cost-effective

and lower-toxicity substitute for other common solvents such as toluene and xylene.

Printing Inks and Adhesives
As a volatile solvent, sec-butyl acetate is employed in the formulation of printing inks,

particularly for processes like offset printing.[4] It aids in dissolving the ink's binder resins,

controlling viscosity for proper flow and transfer, and ensuring a reasonably fast drying time on

the substrate, which is critical for high-speed printing operations.[2] In adhesives, it helps to

dissolve polymers and control viscosity, ensuring appropriate application and bond strength.[2]

Pharmaceutical and Drug Development
In the pharmaceutical sector, sec-butyl acetate is utilized as an extraction solvent, notably in

the manufacturing and purification of antibiotics like penicillin.[5][7] The process involves liquid-

liquid extraction where penicillin is transferred from a fermentation broth to the sec-butyl
acetate solvent under specific pH conditions.[7][8] Its moderate volatility and good skin

permeability also make it a candidate as a component to promote drug absorption in topical

formulations.[5]

Chemical Synthesis and Other Applications
Sec-butyl acetate serves as a reaction medium in various chemical syntheses.[6] It is also

used in the cosmetics industry in products like nail polish removers and as a synthetic flavoring

ingredient in the food industry to impart fruity notes.[9] Additionally, it can be used as a cleaning

agent for degreasing metal surfaces and as a quick-drying agent for photographic materials.[4]

[10]

Quantitative Data
The physical and chemical properties of sec-butyl acetate are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₆H₁₂O₂ [1]

Molecular Weight 116.16 g/mol [1]

CAS Number 105-46-4 [1]

Appearance Colorless liquid [1]

Odor Pleasant, fruity [1]

Density 0.872 g/mL at 25 °C [1]

Boiling Point 112 °C [1]

Melting Point -99 °C [1]

Flash Point 17 °C (closed cup) [1]

Vapor Pressure 17 mmHg at 25 °C [11]

Water Solubility 0.8 g/100 mL [1]

Refractive Index (n20/D) 1.389 [1]

Explosive Limits 1.7% - 9.8% [1]

Experimental Protocols
This section provides detailed methodologies for key experiments involving sec-butyl acetate.

Protocol 1: Synthesis of Sec-Butyl Acetate via Fischer
Esterification
This protocol describes the laboratory-scale synthesis of sec-butyl acetate from sec-butanol

and glacial acetic acid using sulfuric acid as a catalyst.

Materials:

sec-Butanol

Glacial Acetic Acid
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Concentrated Sulfuric Acid (H₂SO₄)

5% Sodium Bicarbonate (NaHCO₃) solution

Saturated Sodium Chloride (brine) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Diethyl ether (for extraction)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, combine sec-butanol and a molar excess of glacial

acetic acid (e.g., 1.5 to 2 equivalents).[12]

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid

(approximately 5 drops).[12]

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating

mantle for 45-60 minutes.[12][13] The reaction temperature should be maintained around the

boiling point of the mixture.

Cooling and Quenching: After the reflux period, allow the mixture to cool to room

temperature. Transfer the cooled mixture to a separatory funnel.
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Washing:

Wash the organic mixture with cold water to remove the excess acetic acid and sulfuric

acid.[12] Drain the lower aqueous layer.

Neutralize any remaining acid by washing with a 5% sodium bicarbonate solution.[12] Vent

the separatory funnel frequently to release the CO₂ gas produced. Continue washing until

no more gas evolves. Drain the aqueous layer.

Wash the organic layer with a saturated brine solution to remove most of the dissolved

water.[12] Drain the aqueous layer.

Drying: Transfer the organic layer (crude sec-butyl acetate) to a clean flask and dry it over

anhydrous sodium sulfate.[12]

Purification: Purify the crude ester by simple distillation.[13] Collect the fraction that boils at

approximately 112 °C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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